Cas no 2411229-84-8 (N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide)

• Product Name: N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide
• CAS No: 2411229-84-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5357183
• PubChem ID: 146095227
• Update Time: 2025-05-22

N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(6-Methoxypyridin-2-yl)propyl]prop-2-enamide
• Z3816901610
• N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide

• Inchi： 1S/C12H16N2O2/c1-4-9(13-11(15)5-2)10-7-6-8-12(14-10)16-3/h5-9H,2,4H2,1,3H3,(H,13,15)
• InChI Key： KCTLPEZEYHXJFS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(CC)NC(C=C)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• XLogP3: 1.8
• Topological Polar Surface Area: 51.2

Additional information on N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide

Comprehensive Overview of N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide (CAS No. 2411229-84-8): Properties, Applications, and Research Insights

N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide (CAS No. 2411229-84-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This methoxypyridine-derived amide exhibits promising reactivity, making it a candidate for drug discovery and material science applications. Its molecular framework combines a 6-methoxypyridin-2-yl moiety with a prop-2-enamide group, offering versatility in synthetic pathways.

Recent studies highlight the compound's potential in modulating biological targets, particularly in kinase inhibition and enzyme regulation. Researchers are exploring its role in developing small-molecule therapeutics for chronic diseases, aligning with the growing demand for precision medicine. The propenamide segment enhances its binding affinity, while the methoxy group improves metabolic stability—a critical factor in ADME optimization (Absorption, Distribution, Metabolism, Excretion).

From an industrial perspective, CAS 2411229-84-8 is investigated for its utility in crop protection formulations. Its heterocyclic structure demonstrates activity against plant pathogens, addressing the agricultural sector's need for sustainable pesticides. This aligns with global trends toward green chemistry and reduced environmental impact.

Synthetic protocols for N-1-(6-methoxypyridin-2-yl)propylprop-2-enamide often involve Pd-catalyzed cross-coupling or microwave-assisted synthesis, reflecting advancements in high-efficiency organic synthesis. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, ensuring purity for research applications. Stability studies indicate compatibility with standard laboratory storage conditions, though inert atmospheres are recommended for long-term preservation.

The compound's structure-activity relationship (SAR) is a focal point in medicinal chemistry, with computational models (molecular docking) predicting interactions with protein targets. These insights drive its inclusion in high-throughput screening libraries for oncology and neurology research.

Regulatory status varies by jurisdiction, but CAS 2411229-84-8 currently falls under general laboratory chemicals. Suppliers provide it in milligram to kilogram quantities, with custom synthesis options for scaled production. Safety data sheets emphasize standard organic compound handling protocols, including PPE and ventilation.

Emerging applications include its use as a photoinitiator in polymer chemistry and as a ligand precursor in catalytic systems. These developments position the compound at the intersection of materials science and chemical biology, answering industry demands for multifunctional building blocks.

Future research directions may explore its bioconjugation potential for diagnostic probes or targeted drug delivery systems. Patent analyses reveal growing IP activity around related pyridine derivatives, signaling commercial interest in this chemical space.